Cas no 28825-13-0 (1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-)
28825-13-0 structure
Product Name:1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-
CAS No:28825-13-0
MF:C14H9ClN2O
MW:256.68706202507
CID:1436650
PubChem ID:577323
Update Time:2025-04-20
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl-
- HMS1602K16
- AKOS003656448
- 28825-13-0
- DB-113496
- 5-(4-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole
- JPQFHXITVXSFJA-UHFFFAOYSA-N
- 5-(4-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole #
- STL168969
-
- Inchi: 1S/C14H9ClN2O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H
- InChI Key: JPQFHXITVXSFJA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=NO1
Computed Properties
- Exact Mass: 256.04047
- Monoisotopic Mass: 256.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-phenyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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